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Compound of Interest

Compound Name: 2-Propyl-D-proline

Cat. No.: B15210176 Get Quote

An In-depth Technical Guide to D-Proline
Disclaimer: Information for the specific compound "2-Propyl-D-proline" is not readily available

in public databases. This guide focuses on the well-documented and structurally related

compound, D-proline.

For the Audience of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of D-proline, including its chemical

identity, safety information, and relevant experimental data. Given the initial query for "2-
Propyl-D-proline," it is important to note that while substituted proline derivatives are a

significant area of chemical synthesis, specific data for the 2-propyl variant of D-proline is not

available in the public domain. Therefore, this document will focus on the parent compound, D-

proline.
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Identifier Value

Compound Name D-Proline

Synonyms (2R)-pyrrolidine-2-carboxylic acid, (R)-Proline

CAS Number 344-25-2[1][2][3]

Molecular Formula C₅H₉NO₂[1][3]

Molecular Weight 115.13 g/mol [1][3]

IUPAC Name (2R)-pyrrolidine-2-carboxylic acid[2][4]

Safety and Handling
A review of available safety data sheets (SDS) indicates that D-proline is not classified as a

hazardous substance.[5] However, standard laboratory safety practices should always be

observed.

Summary of Safety Information:

Parameter Information

GHS Classification Not a hazardous substance or mixture.

First Aid Measures

- Eye Contact: Rinse with plenty of water. - Skin

Contact: Wash with soap and water. - Inhalation:

Move to fresh air. - Ingestion: Rinse mouth with

water.

Fire-Fighting Measures
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Handling and Storage
Keep container tightly closed in a dry and well-

ventilated place.

Personal Protective Equipment

- Eye/Face Protection: Safety glasses. - Skin

Protection: Protective gloves. - Respiratory

Protection: Not required under normal use.
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Physicochemical Properties
Property Value

Appearance White to off-white crystalline powder

Melting Point 223-225 °C (decomposes)

Solubility Soluble in water

pKa (Strongest Acidic) 1.94[6]

pKa (Strongest Basic) 11.33[6]

logP -2.6[6]

Experimental Protocols
Synthesis of D-Proline:

D-proline can be synthesized through various methods, including the resolution of racemic

proline or through asymmetric synthesis. One documented method involves the asymmetric

transformation of the more readily available L-proline.[7]

A patented method describes the synthesis of D-proline via asymmetric catalytic hydrogenation

of pyrrolidine-2-formaldehyde, followed by an oxidation reaction.[8]

Step 1: Asymmetric Catalytic Hydrogenation

Pyrrolidine-2-formaldehyde is dissolved in an organic solvent (e.g., methanol, ethanol).

A catalyst and an organic base (e.g., potassium tert-butoxide) are added.

The mixture undergoes hydrogenation at a pressure of 2-4 MPa and a temperature of 20-

25 °C for 3-5 hours to yield the intermediate, (R)-pyrrolidin-2-ylmethanol.[8]

Step 2: Oxidation

The intermediate is then oxidized using an oxidant such as potassium permanganate in

water.
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The reaction is maintained at a temperature of 15-20 °C.

Following the reaction, the product is purified through filtration, concentration, and

recrystallization to yield D-proline.[8]

Biological Role and Signaling
Proline plays a crucial role in plant physiology, particularly in response to environmental stress.

While the following information pertains to proline in general (often L-proline), it provides a

basis for understanding the potential biological context of D-proline.

Proline's Role in Stress Response:

Proline accumulation is a common response in plants subjected to abiotic stresses such as

drought and salinity.[9][10] Its functions include:

Osmoprotection: Proline acts as a compatible solute, helping to maintain cellular water

balance.[9]

ROS Scavenging: It can directly scavenge reactive oxygen species (ROS), mitigating

oxidative damage.[9][11]

Protein and Membrane Stabilization: Proline helps to protect the structure of proteins and

membranes from stress-induced damage.[9]

Signaling Molecule: Proline metabolism and accumulation can act as a signal to modulate

gene expression and other cellular responses to stress.[9]

Experimental Workflow for Proline's Effect on Drought Stress in Maize:

The following diagram illustrates a typical experimental workflow to assess the impact of

exogenous proline application on maize under drought conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/CN107827802B/en
https://www.mdpi.com/2223-7747/14/1/2
https://cyberleninka.ru/article/n/role-of-exogenous-proline-in-ameliorating-salt-stress-at-early-stage-in-two-rice-cultivars
https://www.mdpi.com/2223-7747/14/1/2
https://www.mdpi.com/2223-7747/14/1/2
https://www.mdpi.com/2079-7737/14/1/41
https://www.mdpi.com/2223-7747/14/1/2
https://www.mdpi.com/2223-7747/14/1/2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15210176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Proline and Drought Stress in Maize

Maize Seedling Cultivation

Drought Stress Induction

Control Group
(Well-watered)

Exogenous Proline Application
(Foliar Spray)

Physiological Parameter Measurement
- Relative Water Content

- Chlorophyll Content
- Electrolyte Leakage

Biochemical Analysis
- Proline Content

- ROS Levels (H2O2)
- Antioxidant Enzyme Activity

Data Analysis and Comparison
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Proline Metabolism and ROS Signaling

Abiotic Stress (e.g., Drought)

Cellular Response

Drought

Proline Accumulation

ROS Production
(e.g., H2O2)

scavenges

Antioxidant Defense
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enhances

Stress Tolerance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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